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Compound of Interest

2,7-Dimethoxy-6-(1-
Compound Name: ]
acetoxyethyl)juglone

cat. No.: B3026216

Disclaimer: This document provides guidance on the proper disposal of 2,7-Dimethoxy-6-(1-
acetoxyethyl)juglone. It is essential for all laboratory personnel to consult their institution's
specific Environmental Health & Safety (EH&S) protocols and adhere to all federal, state, and
local regulations.

The following procedures are designed to ensure the safe and environmentally responsible
disposal of 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone and associated waste materials. While
the Safety Data Sheet (SDS) for this specific compound indicates it is not classified as
hazardous according to the Globally Harmonized System (GHS), it is imperative to treat all
laboratory chemicals as potentially hazardous waste unless explicitly confirmed otherwise by
your institution's EH&S department.[1][2]

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) and Engineering Controls:
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Equipment/Control Specification

o Handle in a well-ventilated area or under a
Ventilation .
chemical fume hood.[3]

Weatr tightly fitting safety goggles with side-

Eye Protection )
shields.[3]

] Wear chemical-impermeable gloves. Inspect
Hand Protection )
gloves prior to use.[3]

Wear a standard laboratory coat. Fire/flame
Body Protection resistant clothing is recommended if handling

near ignition sources.[3]

Step-by-Step Disposal Procedure

The recommended method for the disposal of 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone is
through your institution's official hazardous waste management program.[1] Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[2][4]

1. Waste Identification and Collection:
e A chemical is considered waste when you no longer intend to use it.[1][4][5]

o Collect waste 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone and any contaminated materials
(e.g., absorbent pads, gloves, weighing paper) in a designated, chemically compatible
container.[3][6] The container must be in good condition, with no leaks or cracks, and have a
secure, tight-fitting lid.[4][5][6]

2. Labeling:
o Clearly label the waste container with the words "HAZARDOUS WASTE".[5][6]

e The label must include the full, unabbreviated chemical name: "2,7-Dimethoxy-6-(1-
acetoxyethyl)juglone” and the approximate quantity or concentration.[5]

o Ensure the date of waste accumulation is recorded on the label.[7]
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. Storage and Segregation:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.[7][8]

The container must be kept closed except when adding waste.[4][5]

Segregate the waste from other incompatible materials to prevent accidental reactions.[1][8]
[9] Store in secondary containment to prevent spills.[1][4][5]

. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department or equivalent
office to schedule a waste pickup.[5][7]

Do not transport hazardous waste across the facility yourself; this must be done by trained
EH&S personnel.[1]

. Spill Cleanup:
In the event of a spill, treat all cleanup materials as hazardous waste.[1][4]
For small spills, use appropriate absorbent materials, avoiding dust generation.[3][10]
Collect all contaminated materials in the designated hazardous waste container.[4]

If a spill is large or you are unable to clean it up within 15 minutes, contact your institution's
emergency response line.[4]

. Empty Container Disposal:

Empty containers that held 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone must be triple-rinsed
with a suitable solvent.[1][5]

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
waste.[3][5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloro_3_hydroxy_1_4_naphthoquinone_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-202675.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://www.benchchem.com/product/b3026216?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloro_3_hydroxy_1_4_naphthoquinone_A_Procedural_Guide.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

« After triple-rinsing and allowing the container to air dry, remove or completely deface the

original label.[1][9] It may then be disposed of in the regular trash, pending confirmation with

your institution's specific policies.[1][5]

Safety and Disposal Data Summary

Source

Parameter

Information

Chemical Name

2,7-Dimethoxy-6-(1-

acetoxyethyl)juglone

CAS Number

68594-15-0

GHS Classification

The substance is not classified

as hazardous.

NFPA Ratings

Health: 0, Fire: 0, Reactivity: O

HMIS Ratings

Health: 0, Fire: 0, Reactivity: 0

Primary Disposal Route

Collection by institutional
Environmental Health & Safety
(EH&S) for disposal as
chemical waste.

Sink Disposal

Prohibited.[4]

Trash Disposal

Prohibited for the chemical and
contaminated materials.
Allowed for triple-rinsed,
defaced empty containers per

institutional policy.[1][2][5]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2,7-

Dimethoxy-6-(1-acetoxyethyl)juglone.
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Disposal Workflow for 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone

Chemical is no longer needed
or is contaminated

Assess Waste
Consult SDS & Institutional Policy

Collect Waste in a
Compatible & Sealed Container

Label Container:
Dispose of cleanup 'HAZARDOUS WASTE'
materials as waste Full Chemical Name
Accumulation Date

Store in Designated Satellite
Accumulation Area (SAA)
with Secondary Containment

Clean up spill using
appropriate PPE & materials

Segregate from Contact EH&S to
Incompatible Materials Request Waste Pickup

Waste collected by
EH&S for proper disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for laboratory chemical waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3026216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?qle

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2,7-Dimethoxy-6-(1-
acetoxyethyl)juglone: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026216#2-7-dimethoxy-6-1-acetoxyethyl-juglone-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3026216?utm_src=pdf-custom-synthesis
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloro_3_hydroxy_1_4_naphthoquinone_A_Procedural_Guide.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://datasheets.scbt.com/sc-202675.pdf
https://www.benchchem.com/product/b3026216#2-7-dimethoxy-6-1-acetoxyethyl-juglone-proper-disposal-procedures
https://www.benchchem.com/product/b3026216#2-7-dimethoxy-6-1-acetoxyethyl-juglone-proper-disposal-procedures
https://www.benchchem.com/product/b3026216#2-7-dimethoxy-6-1-acetoxyethyl-juglone-proper-disposal-procedures
https://www.benchchem.com/product/b3026216#2-7-dimethoxy-6-1-acetoxyethyl-juglone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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